BENGHE Validation & Comparative

Check Availability & Pricing

Validation of Permabond 910 for High-Vacuum
Systems: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610

For researchers, scientists, and drug development professionals working with high-vacuum
systems, the selection of appropriate adhesives is critical to prevent contamination and ensure
experimental integrity. This guide provides a detailed comparison of Permabond 910, a methyl
cyanoacrylate adhesive, with other common high-vacuum compatible adhesives. The validation
of Permabond 910 is assessed based on its outgassing properties and compared against
alternatives with standardized test data.

Executive Summary

Permabond 910 is a fast-curing, high-strength adhesive suitable for a variety of substrates,
particularly metals.[1][2][3][4]1[5][6][7][8][2][10] While Permabond states that the fully cured
adhesive does not produce volatile matter under high vacuum at room temperature, it does
exhibit significant outgassing at elevated temperatures.[11] For applications requiring low
outgassing at temperatures above ambient, alternative adhesives that have been specifically
tested according to recognized standards such as ASTM E595 are recommended. This guide
presents a comparative analysis of available data to aid in the selection of the most appropriate
adhesive for your high-vacuum application.

Data Presentation: Adhesive Performance in High-
Vacuum

The following tables summarize the key performance indicators for Permabond 910 and its
alternatives. It is important to note that the outgassing data for Permabond 910 is not
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presented in the standardized ASTM E595 format, which makes direct comparison challenging.

Table 1. General Properties and Mechanical Performance

Service
. . Cure Shear Strength
Adhesive Chemical Type . Temperature
Mechanism (on Steel)
Range (°C)
23-29 N/mmz2
Methyl ) )
Permabond 910 Moisture -55 to 82[5] (3300-4200 psi)
Cyanoacrylate
[11[5]
) ~14.5 N/mmz2
Torr Seal (Loctite .
Epoxy Two-Component  -45 to 120[3][4] (2100 psi) (on
Hysol 1C) ]
Aluminum)[12]
Master Bond >8.27 N/mm?2
Epoxy Two-Component  -51 to 149[13] )
EP42HT-2LTE (>1200 psi)
Epoxyset EB-135  Epoxy Two-Component  Not Specified Not Specified

Table 2: Outgassing Data for High-Vacuum Compatibility
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Collected
Volatile
. Total Mass Test
Adhesive Test Method Condensable .
Loss (TML) % . Conditions
Material
(CVCM) %
Manufacturer - 125°C at 1077
Permabond 910 ~5% Not Specified
Data mm Hg[11]
125°C, 24 hours
Torr Seal ASTM E595 1.22 0.01 )
in vacuum[14]
Loctite Hysol 1C- 125°C, 24 hours
ASTM E595 1.63 0.00 _
Lv in vacuum[6]
Master Bond 125°C, 24 hours
ASTM E595 Passes Passes )
EP42HT-2LTE in vacuum[15]
Epoxyset EB-135 125°C, 24 hours
ASTM E595 0.83 0.08 _
(Cured at 25°C) in vacuum[16]
Epoxyset EB-135 125°C, 24 hours
ASTM E595 0.59 0.06

(Cured at 65°C)

in vacuum[16]

Note: For a material to pass the NASA low outgassing specification (ASTM E595), the TML
must be less than 1.0% and the CVCM must be less than 0.1%.[16]

Experimental Protocols

A thorough understanding of the test methodologies is essential for interpreting the provided
data. The industry standard for evaluating the outgassing behavior of materials in a vacuum is
the ASTM E595 test.

ASTM E595: Standard Test Method for Total Mass Loss
and Collected Volatile Condensable Materials from
Outgassing in a Vacuum Environment

This test was developed by NASA to screen materials for use in space.[2][16][17][18] It
guantifies the volatile content of a material in a controlled vacuum and thermal environment.
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Methodology:

o Sample Preparation: The adhesive is prepared and cured according to the manufacturer's
instructions. The cured sample is then preconditioned at 50% relative humidity and 23°C for
24 hours.

e Initial Mass Measurement: The initial mass of the sample is accurately measured.

o Test Apparatus: The sample is placed in a heated vacuum chamber. A collector plate,
maintained at a constant temperature of 25°C, is positioned to collect any condensable
materials that outgas from the sample.

» Test Conditions: The chamber is evacuated to a pressure of at least 5 x 10~5 torr and the
sample is heated to 125°C for 24 hours.[2][9]

e Final Mass Measurements:
o The sample is weighed again to determine the Total Mass Loss (TML).

o The collector plate is weighed to determine the mass of the Collected Volatile
Condensable Materials (CVCM).

The acceptance criteria for materials in critical applications, such as those in spacecraft, are
typically a TML of less than 1.0% and a CVCM of less than 0.1%.[9]

Visualizations

The following diagrams illustrate key concepts and workflows related to the validation and use
of adhesives in high-vacuum systems.
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Caption: Adhesive selection pathway for high-vacuum applications.
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Caption: Workflow for the ASTM E595 outgassing test.
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Conclusion

Permabond 910 is a robust adhesive for bonding metals and other substrates, offering rapid
curing at room temperature.[1][2][4][10] Its suitability for high-vacuum applications is
conditional. At ambient temperatures, after a full cure, it is reported to have low volatility.[11]
However, for applications involving elevated temperatures, the available data indicates
significant outgassing, which could compromise the vacuum environment and sensitive
components.

For high-vacuum systems operating above room temperature, especially those requiring
stringent control over contaminants, adhesives with certified low outgassing data, such as Torr
Seal, Master Bond EP42HT-2LTE, or appropriately cured Epoxyset EB-135, are recommended.
The selection of the optimal adhesive will ultimately depend on the specific operating
conditions, including temperature, vacuum level, and the sensitivity of the experiment to
outgassed materials. It is always advisable to consult the manufacturer's data sheets and, if
necessary, conduct independent testing to validate an adhesive's performance for a specific
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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